Cas no 1872433-73-2 (m-PEG4-phosphonic acid ethyl ester)

m-PEG4-phosphonic acid ethyl ester is a phosphonate derivative featuring a tetraethylene glycol (PEG4) spacer, offering enhanced solubility and biocompatibility for conjugation applications. The ethyl ester moiety provides stability under neutral conditions while allowing for facile hydrolysis to the free phosphonic acid when required. This compound is particularly useful in bioconjugation, surface modification, and drug delivery systems due to its ability to introduce phosphonate groups with controlled spacing. The PEG spacer improves water solubility and reduces nonspecific interactions, making it suitable for applications requiring precise functionalization. Its modular design allows for further derivatization, enabling tailored use in materials science and biomedical research.

m-PEG4-phosphonic acid ethyl ester structure

1872433-73-2 structure

Product Name:m-PEG4-phosphonic acid ethyl ester

CAS No:1872433-73-2

MF:C₁₃H₂₉O₇P

MW:328.338926076889

CID:3045282

PubChem ID:119058296

Update Time:2025-05-27

m-PEG4-phosphonic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

- m-PEG4-phosphonic acid ethyl ester
- BP-23118
- M-PEG4-PHOSPHONICACIDETHYLESTER
- CS-0114942
- C70605
- 1872433-73-2
- HY-141311
- Phosphonic acid, P-3,6,9,12-tetraoxatridec-1-yl-, diethyl ester
- DA-75711
- 1-[2-[2-(2-diethoxyphosphorylethoxy)ethoxy]ethoxy]-2-methoxyethane
- AKOS040742024
- diethyl (2,5,8,11-tetraoxatridecan-13-yl)phosphonate
- DTXSID201173715
- SB67279
- Inchi： 1S/C13H29O7P/c1-4-19-21(14,20-5-2)13-12-18-11-10-17-9-8-16-7-6-15-3/h4-13H2,1-3H3
- InChI Key： IJIFYTYZSWFMQQ-UHFFFAOYSA-N
- SMILES： C(P(=O)(OCC)OCC)COCCOCCOCCOC

Computed Properties

Exact Mass: 328.16509026g/mol
Monoisotopic Mass: 328.16509026g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 21
Rotatable Bond Count: 16
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 72.4Å²

m-PEG4-phosphonic acid ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-23118-100mg	m-PEG4-phosphonic acid ethyl ester	1872433-73-2	98%	100mg	4560CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-23118-500mg	m-PEG4-phosphonic acid ethyl ester	1872433-73-2	98%	500mg	11115CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-23118-250mg	m-PEG4-phosphonic acid ethyl ester	1872433-73-2	98%	250mg	7695CNY	2021-05-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M936179-1g	M-Peg4-phosphonic acid ethyl ester	1872433-73-2	95%	1g	￥11,478.60	2022-09-01
Chemenu	CM339315-100mg	m-PEG4-phosphonic acid ethyl ester	1872433-73-2	95%+	100mg	$***	2023-03-29
Chemenu	CM339315-250mg	m-PEG4-phosphonic acid ethyl ester	1872433-73-2	95%+	250mg	$***	2023-03-29
Chemenu	CM339315-500mg	m-PEG4-phosphonic acid ethyl ester	1872433-73-2	95%+	500mg	$***	2023-03-29
MedChemExpress	HY-141311-50mg	m-PEG4-phosphonic acid ethyl ester	1872433-73-2		50mg	￥1125	2024-04-19
MedChemExpress	HY-141311-100mg	m-PEG4-phosphonic acid ethyl ester	1872433-73-2		100mg	￥395	2024-07-21
MedChemExpress	HY-141311-250mg	m-PEG4-phosphonic acid ethyl ester	1872433-73-2		250mg	￥947	2024-07-21